Cas no 90923-01-6 (2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester)
90923-01-6 structure
Product Name:2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
CAS No:90923-01-6
MF:C10H11NO4S
MW:241.26364159584
CID:5735486
Update Time:2023-11-06
2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
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- Inchi: 1S/C10H11NO4S/c1-2-15-10(13)7(11-14)6-8(12)9-4-3-5-16-9/h3-5,14H,2,6H2,1H3
- InChI Key: NGNZLLUNLZEZBX-UHFFFAOYSA-N
- SMILES: C1(C(=O)CC(=NO)C(OCC)=O)SC=CC=1
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: 99-100 °C
- Boiling Point: 430.9±51.0 °C(Predicted)
- pka: 8.32±0.10(Predicted)
2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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